Tert-butyl 3',3'-difluoro-1,4'-bipiperidine-1'-carboxylate

• IUPAC Name: tert-butyl 3,3-difluoro-4-piperidin-1-ylpiperidine-1-carboxylate
• InChI: InChI=1S/C15H26F2N2O2/c1-14(2,3)21-13(20)19-10-7-12(15(16,17)11-19)18-8-5-4-6-9-18/h12H,4-11H2,1-3H3
• InChI Key: DKJQWXHZBGORRW-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)N1CCC(C(C1)(F)F)N2CCCCC2
• Molecular Formula: C15H26F2N2O2
• DSSTOX Substance ID: DTXSID801134731
• Molecular Weight: 304.38 g/mol
• CAS RN: 2101206-97-5

Description

“Tert-butyl 3’,3’-difluoro-1,4’-bipiperidine-1’-carboxylate” is a chemical compound. It is a derivative of piperidine. Piperidines and fluorine substituents are both independently indispensable components in pharmaceuticals, agrochemicals, and materials.

Scientific Research Applications

Stereoselective Syntheses

Stereoselective synthesis is a critical aspect of organic chemistry, allowing for the preparation of compounds with specific configurations. For example, the stereoselective synthesis of substituted tert-butyl 3-allyl-4-hydroxypiperidine-1-carboxylate derivatives has been achieved. These compounds were synthesized through reactions with L-selectride, leading to cis isomers in quantitative yield. This method highlights the potential of tert-butyl-substituted piperidine derivatives for stereoselective synthesis, which could be relevant for the synthesis of biologically active molecules or materials with specific optical properties (Boev et al., 2015).

Synthesis of Substituted Piperidines

Substituted piperidines are valuable in medicinal chemistry and materials science. The synthesis of tert-butyl trans-4-ethynyl-3-hydroxypiperidine-1-carboxylate and its conversion into 1,4- and 1,5-disubstituted 1,2,3-triazoles through 1,3-dipolar cycloaddition reactions demonstrates the versatility of tert-butyl-substituted piperidine derivatives in organic synthesis. Such reactions enable the creation of diverse molecular architectures, which can be useful in drug discovery and the development of new materials (Harmsen et al., 2011).

Novel Protecting Groups for Fluorous Synthesis

The development of novel protecting groups for use in fluorous synthesis is an area of significant interest. Fluorinated analogues of tert-butyl alcohol have been explored as reagents for the protection of carboxylic acids in fluorous synthesis. Such protecting groups can facilitate the separation and purification of reaction products, enhancing the efficiency of synthetic processes. This research area might offer insights into the development of new methodologies for the synthesis and manipulation of complex organic molecules, including those with tert-butyl and fluorinated motifs (Pardo et al., 2001).

Safety and Hazards

“Tert-butyl 3’,3’-difluoro-1,4’-bipiperidine-1’-carboxylate” is associated with several hazards. It can cause skin irritation, serious eye irritation, and may cause respiratory irritation.